The main aim of the present research is to examine the effect of progressive deinking and reprinting on the paper properties of inkjet-printed paper. A typical office copy paper was selected as the base paper and printed using an inkjet printer having at least 50 % ink coverage. Thereafter, it was deinked and reprinted thrice, and its paper properties were measured. The paper properties that were measured were roughness, porosity, opacity, brightness, specular gloss, whiteness, bursting strength, tearing resistance, tensile strength, contact angle, deinkability efficiency, visible dirt area, ink elimination factors, and color differences. The results showed that in comparison to the base paper, the progressively deinked and reprinted paper samples showed an increase in roughness, porosity, opacity, tearing resistance, dirt area, and color difference. On the other hand, there was a decrease in brightness, gloss, whiteness, burst strength, tensile strength, contact angle, deinkability efficiency, and ink elimination factors. The experiment shows that the progressively deinked and reprinted papers can be compared to the base paper in the major paper properties.

In this paper, dissolving pulp is produced from jute stick and jute fiber mixture in pre-hydrolysis soda-anthraquinone process. The overall pulp yield was 30.7 % with kappa number 14.8 at the conditions of 18 % alkali charge for 2 h cooking at 170 °C. The purity of the produced pulp was 94.1 % with residual pentosan content of 4.64 %, which improved to 95.3 % with residual pentosan content of 3.7 % by cold alkali extraction process. The prehydrolysis liquor from the jute stick – jute fiber mixture contained 5.07 % xylose, which was converted to furfural by varying H2SO4 concentration, time and temperature. The maximum furfural yield (60.5 %) was obtained at the conditions of 0.1 N H2SO4 for 60 min at 170 °C. Further increase of reaction parameter decreased furfural yield.

Pre-treatments reduce energy consumption for the production of cellulose micro/nanofibrils (MFC/CNF). The objective of this work was to study sodium silicate (Na2SiO3) solutions as pre-treatment for Eucalyptus sp. and Pinus sp. pulps. The treatments were identified as EUC SS 5 % and EUC SS 10 % when 5 and 10 % Na2SiO3 were used, respectively. The treatments for Pinus sp. pulp were identified as PIN SS 5 % and PIN SS 10 %, and the untreated pulps as EUC control and PIN control. The lowest hemicellulose content was obtained for PIN SS 10 %. EUC SS 10 % showed the highest WRV values. EUC SS 5 % (∼ 4100 kWh/t) and EUC SS 10 % (∼ 4200 kWh/t) showed the lowest energy consumption. The pre-treated MFC/CNF showed diameters below 45 nm. The lowest viscosity was obtained for EUC SS 5 % (5.5 cP) and the highest for PIN control (7.7 cP), respectively. The zeta potential indicated moderate stability of the suspensions (−24 ∼ −18 mV). Na2SiO3 showed efficiency for MFC/CNF production due to reduced energy consumption and better individualization. The suspensions have compatible characteristics for application as a stabilizer of colloidal systems and reinforcement of composites.

In this work, we aimed to analyze suspensions of cationic starch by adding 5 wt%, 7 wt%, and 10 wt% of bentonite as a bilayer coating on kraftliner paper (85 g/m2). The controls were doubly-wet-and-dry and uncoated kraftliner paper. In a coating machine, the formulations were applied until reaching a grammage of 15 g/m2 and then dried at 103 ± 2 °C. The test was carried out about pH, solids content, and viscosity of the suspensions. The physical characteristics of the coated papers were evaluated, as well as their ability to block water, water vapor, and oil/grease. We also analyzed with scanning electron microscopy, Raman spectroscopy, and Fourier transform infrared spectroscopy. The packaging, having a water contact angle of up to 78° and 189 g/m² for Cobb, showed a low resistance to water, which is further responsible for decreased mechanical resistance. Nevertheless, the coating did not change the permeability to water vapor, however, bentonite promoted a decrease in wettability and Cobb value of the paper. The addition of 7 wt% bentonite to the cationic starch matrix promoted high oil resistance with 12 for kit-oil, while 10 wt% bentonite promoted greater pencil hardness, with a value of 8H. Bentonite strength and cationic starch showed good interaction, increasing oil resistance.

A novel paper multifunctional protective solution was prepared by mixing berberine modified trimethoprimed carboxymethyl cellulose (TMP-DCMC-BBR), KH-791 modified nano-SiO2 (KH791-SiO2) and hydroxypropyl starch phosphate (HPDSP), and the mechanical properties, optical properties, antibacterial properties, aging resistance, acid and alkali resistance of the paper coated with the protective solution were investigated. It is shown that the paper coated with the multifunctional protective liquid showed good mechanical properties, and has little influence on optical properties of the paper. At the same time, it had good antibacterial properties, aging resistance and acid and alkali corrosion resistance, and there is no obvious change in paper appearance, no decolorization and ink diffusion, which is in line with the principle of “repairing the old as the old and keeping the original appearance”. Moreover, the compound solution has certain reversibility and can absorb a certain degree of ultraviolet rays, so as to weaken the damage of ultraviolet rays to the paper. It is an ideal multifunctional protective liquid for paper and has broad application prospects in paper protection.

The bending properties of cardboard in the machine direction and cross direction were obtained via three-point bending and elastica bending tests using samples of various span lengths. The bending stiffness, moment at the proportional limit, and moment capacity per unit width were determined, and the effects of the testing method and span length were investigated. In the three-point bending test, the bending stiffness often decreased as the span length decreased because of the effect of the low interlaminar shear modulus of cardboard, and this tendency was more pronounced when the length direction of the sample coincided with the machine direction. Such dependence was less obvious in the moment at the proportional limit. In contrast, when the length coincided with the cross direction, the moment capacity of the cardboard often decreased as the span length increased because the large deflection prevented the accurate calculation of the moment capacity by using elementary beam theory. However, in the elastica bending test, both the bending stiffness and moment capacity could be obtained while reducing the effect of the span length. Therefore, to obtain the bending properties of cardboard, the elastica bending test was determined to be more advantageous than the three-point bending test.

Phenomenological continuous digester models are normally limited to axial flow. However, under industrial conditions, liquor also flows radially in extraction zones. While multidimensional expansion using computation fluid dynamics is possible, the increase in mathematically complexity and computation burden is intractable for online control and optimization. In this work, an approximate algebraic flow model is proposed which removes the need to evaluate momentum continuity. The model, based on streamlines, superimposes radial and axial flow profiles. The dynamic response, when compared against a single continuous stirred tank model, was found to better predict the process response during industrial trials. Simulation studies suggest enhanced lignin removal and variability reductions are possible by increasing recirculated liquor flow rates in the zone, a result of flattening the radial chemical and temperature profiles in the chip phase. However, a minimum occurs as chemical and energy losses in the extracted flow leaving the zone take precedence.

PAAs can be further functionalized (hydroxylation and alkoxylation) by side chain substitution. In this study, we synthesized a SiPAAOH containing hydroxyl and siloxane groups based on the Aza-Michael addition reaction and applied it for reinforcement of aged paper. The results showed that the optimum conditions of SiPAAOH synthesis were as follows: the monomer molar ratio of APTES to EtA was 0.7:0.3, the solvent system for SiPAAOH reinforced aged paper was ethanol/water = 1:5 (v/v). The alkaline SiPAAOH could increase the pH of paper to 7.68, and to improve the amount of alkaline reserve to 200 mmol/kg. The whiteness and color difference of the treated paper were not significantly different from those of the untreated paper, and the mechanical properties of the paper were obviously improved. The results of contact angle and thermogravimetry showed that the SiPAAOH-treated paper was hydrophobicity and high temperature resistance.

Although organosolv processes using high-boiling solvents have been investigated in recent decades for developing novel industrial processes, there are potential benefits of using high-boiling point solvents for traditional sulphate-based cooking processes, both from an industrial perspective and from a laboratory perspective. Using high-boiling solvents, experiments can be done under atmospheric conditions, thus making it easier to continually monitor laboratory experiments and extracting aliquots at desired intervals. Using such a system, alkaline consumption was monitored during impregnation of spruce chips in glycerol media using chemical charges of 1 M NaOH and 0.1 M NaHS, i. e., kraft pulping conditions, and compared to a similar investigation of alkaline consumption in water media using steel autoclaves. The resulting data was fitted to a first order kinetic model, with an apparent activation energy of 22 kJ mol−1 in glycerol media. Finally, a “normal quality pulp” of kappa number 28 and a viscosity of 1113 ml g−1 was successful produced using a cooking process with an impregnation step at 140 °C for 3 h and a cooking step at 160 °C for 4 h. A nuclear magnetic resonance study on the dissolved lignin produced for said experiment showed characteristics typical of other kraft lignins.

Water system closure in recycled containerboard mills may have reached a technical limit due to the accumulation of organic and inorganic contaminants in the process water. The specific water chemistry characteristics of recycled containerboard mills with restricted water systems were analyzed and a computer model was developed to simulate calcium carbonate solubility in the presence of volatile fatty acids under relevant mill conditions. A strong linear correlation between VFAs and calcium ions was found. The calcium carbonate dissolution mechanism, solubility, and precipitation were investigated. The reaction of VFAs with calcium carbonate results in the formation of bicarbonate and carbonic acid. By binding hydrogen ions, the carbonate has a pH buffering effect. The carbonic acid dissociates into water and CO2. Gaseous CO2 escapes from the water and leads to decarbonization. This mechanism is responsible for the uncoupling of pH from the concentration of VFAs, as well as from the concentration of dissolved calcium ions. The resulting lack of carbonates prevents the precipitation of calcium carbonate. The introduction of CO2 contained in the biogas produced in anaerobic biological water treatment reverses the dissolution mechanism and causes the precipitation of calcium carbonate. Concentrating technologies such as membrane filtration and evaporation may therefore meet the specific requirements for complete water system closure in recycled containerboard mills better than current commonly used biological treatment.